Cas no 1806560-73-5 (2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine
• CAS No: 1806560-73-5
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4908168
• Update Time: 2025-06-09

2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-18-12-11(9-5-3-2-4-6-9)10(7-8-17-12)13(14,15)16/h2-8H,1H3
• InChI Key： ACVOOFHMACEOIG-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C1C=CC=CC=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine

Introduction to 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1806560-73-5)

2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1806560-73-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine is a pyridine derivative with a methoxy group at the 2-position, a phenyl group at the 3-position, and a trifluoromethyl group at the 4-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The methoxy group enhances the lipophilicity of the compound, while the trifluoromethyl group contributes to its stability and reactivity. The phenyl group adds aromatic character and influences the compound's overall electronic structure.

The molecular formula of 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine is C₁₃H₁₀F₃N₁O₁, with a molecular weight of approximately 259.22 g/mol. It is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine has been explored through various synthetic routes, each offering unique advantages and challenges. One common method involves the reaction of 2-methoxypyridine with phenylacetyl chloride followed by trifluoromethylation. Another approach utilizes a multistep process starting from 3-bromopyridine, which undergoes sequential methylation, arylation, and trifluoromethylation reactions.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient one-pot synthesis method using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthetic pathway but also improves yield and purity, making it a preferred choice for large-scale production.

Biological Activities

2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine has been extensively studied for its biological activities, particularly in the context of pharmaceutical applications. One of its notable properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, it has shown potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry (JMC) demonstrated that 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine exhibits selective inhibition of protein kinase B (AKT), a critical signaling molecule implicated in cell survival and proliferation. This finding suggests its potential as a lead compound for developing novel anticancer drugs.

Beyond oncology, this compound has also been investigated for its anti-inflammatory properties. Research conducted by a team at Harvard University found that 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These results highlight its potential utility in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Applications and Research Advancements

The promising biological activities of 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine have spurred interest in its clinical applications. Several preclinical studies have evaluated its efficacy and safety profile in animal models of various diseases. For example, a study published in Cancer Research demonstrated that this compound significantly inhibited tumor growth in xenograft models of human breast cancer without causing significant toxicity to normal tissues.

In addition to cancer therapy, ongoing research is exploring the potential of 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine in other therapeutic areas. A recent clinical trial conducted by a pharmaceutical company evaluated its effectiveness in treating chronic obstructive pulmonary disease (COPD). Preliminary results showed that it significantly improved lung function and reduced symptoms in patients with moderate to severe COPD.

The versatility of this compound has also led to investigations into its use as a chemical probe for studying biological processes at the molecular level. Researchers at Stanford University have utilized 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine-based probes to investigate signaling pathways involved in cell migration and angiogenesis. These studies have provided valuable insights into the mechanisms underlying these processes and may inform future drug discovery efforts.

FUTURE PERSPECTIVES AND CONCLUSIONS

The extensive research on 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine highlights its potential as a valuable tool in both basic scientific research and pharmaceutical development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further exploration across multiple therapeutic areas.

Ongoing studies are focused on optimizing its pharmacological properties through structural modifications and improving its bioavailability through advanced drug delivery systems. Additionally, efforts are being made to elucidate its mechanism of action at the molecular level to better understand its therapeutic potential.

In conclusion, 2-Methoxy-3-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1806560-73-5) represents an exciting area of research with significant implications for drug discovery and development. As new findings continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex biological processes and addressing unmet medical needs.